Cas no 28454-70-8 (Isononanamine,N-isononyl-)

• Product Name: Isononanamine,N-isononyl-
• CAS No: 28454-70-8
• MF: C₁₈H₃₉N
• MW: 269.508965730667
• CID: 239685
• PubChem ID: 168808
• Update Time: 2025-04-19

Isononanamine,N-isononyl- Chemical and Physical Properties

Names and Identifiers

• Isononanamine,N-isononyl-
• 7-methyl-N-(7-methyloctyl)octan-1-amine
• 1-Isononanamine,N-isononyl
• Diisononylamine
• EINECS 249-029-2
• Isononanamine,N-isononyl
• di-isononylamine
• AKOS040767209
• Isononanamine, N-isononyl-
• 1-Isononanamine, N-isononyl-
• KHFRJOPGKUBZLL-UHFFFAOYSA-N
• SCHEMBL1507574
• 28454-70-8
• DTXSID6067387
• NS00020786

• Inchi： 1S/C18H39N/c1-17(2)13-9-5-7-11-15-19-16-12-8-6-10-14-18(3)4/h17-19H,5-16H2,1-4H3
• InChI Key： KHFRJOPGKUBZLL-UHFFFAOYSA-N
• SMILES： N(CCCCCCC(C)C)CCCCCCC(C)C

Computed Properties

• Exact Mass: 269.30800
• Monoisotopic Mass: 269.308250248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 6.17990